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Compound of Interest

Compound Name: damulin B

Cat. No.: B10831588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of Tiamulin B in Dimethyl

Sulfoxide (DMSO), along with protocols for its dissolution and handling. Tiamulin is a

pleuromutilin antibiotic used in veterinary medicine. Understanding its solubility is critical for in

vitro and in vivo experimental design.

Chemical Information
Compound CAS Number Molecular Formula Molecular Weight

Tiamulin 55297-95-5 C₂₈H₄₇NO₄S 493.74 g/mol

Tiamulin Fumarate 55297-96-6 C₃₂H₅₁NO₈S 609.81 g/mol

Solubility Data
The solubility of Tiamulin and its fumarate salt in DMSO has been reported across various

sources. It is important to distinguish between the base form and the salt form, as this can

influence solubility.
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Compound Form Solvent Reported Solubility Source

Tiamulin DMSO 25 mg/mL [1]

Tiamulin (fumarate) DMSO 15 mg/mL [2][3]

Tiamulin (fumarate) DMSO 50 mg/mL [4]

Tiamulin (fumarate) DMSO ≥ 100 mg/mL [5][6]

Note: The variability in reported solubility may be attributed to differences in experimental

conditions, the purity of the compound, and the water content of the DMSO used. Hygroscopic

DMSO can significantly impact the solubility of the product.[5] It is recommended to use newly

opened or anhydrous DMSO for the preparation of stock solutions.

Experimental Protocols
Protocol 1: Preparation of a Tiamulin Fumarate Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Tiamulin Fumarate in

DMSO.

Materials:

Tiamulin Fumarate (CAS 55297-96-6)

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Warming bath or sonicator (optional)

Sterile microcentrifuge tubes or vials

Procedure:

Calculate the required mass: For a 10 mM stock solution in 1 mL of DMSO, the required

mass of Tiamulin Fumarate (MW: 609.81 g/mol ) is calculated as follows:
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Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 609.81 g/mol = 0.60981 mg

Weigh the Tiamulin Fumarate: Accurately weigh the calculated amount of Tiamulin Fumarate

powder.

Dissolution: Add the weighed Tiamulin Fumarate to a sterile vial. Add the desired volume of

anhydrous DMSO.

Mixing: Cap the vial securely and vortex until the solid is completely dissolved.

Warming/Sonication (Optional): If dissolution is slow, the solution can be gently warmed to

37°C or placed in an ultrasonic bath for a short period to aid dissolution.[1]

Storage: Store the stock solution at -20°C or -80°C for long-term storage. For use within one

month, storage at -20°C is acceptable.[1] It is advisable to aliquot the stock solution into

smaller volumes to avoid repeated freeze-thaw cycles.

Protocol 2: General Protocol for Solubility Determination
This protocol outlines a general method for determining the solubility of Tiamulin in DMSO.

Materials:

Tiamulin or Tiamulin Fumarate

Anhydrous DMSO

Analytical balance

Vortex mixer

Centrifuge

HPLC or other suitable analytical method

Procedure:
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Preparation of Supersaturated Solutions: Add an excess amount of Tiamulin to a known

volume of DMSO in a series of vials.

Equilibration: Tightly seal the vials and agitate them at a constant temperature (e.g., 25°C)

for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation of Undissolved Solid: Centrifuge the vials at high speed to pellet the undissolved

solid.

Sample Collection: Carefully collect an aliquot of the clear supernatant.

Dilution: Dilute the supernatant with an appropriate solvent to a concentration within the

linear range of the analytical method.

Quantification: Analyze the concentration of Tiamulin in the diluted sample using a validated

analytical method such as HPLC.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor.

Mechanism of Action
Tiamulin is a protein synthesis inhibitor. It binds to the peptidyl transferase center of the 50S

ribosomal subunit in bacteria, thereby inhibiting the formation of peptide bonds and halting

protein elongation.[2][3]
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Caption: Mechanism of action of Tiamulin.

Experimental Workflow
The following diagram illustrates a typical workflow for utilizing a Tiamulin stock solution in a

cell-based assay.
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Caption: Workflow for a cell-based assay using Tiamulin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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